Cas no 1352516-55-2 (2-(6-Methylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-(6-Methylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1352516-55-2
• MF: C₁₅H₂₃N₃O₂
• MW: 277.362023591995
• CID: 5179084
• Update Time: 2025-10-19

2-(6-Methylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(6-Methylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• 1-Pyrrolidinecarboxylic acid, 2-[6-(methylamino)-3-pyridinyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H23N3O2/c1-15(2,3)20-14(19)18-9-5-6-12(18)11-7-8-13(16-4)17-10-11/h7-8,10,12H,5-6,9H2,1-4H3,(H,16,17)
• InChI Key： RZYMWGWREXBVQI-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1C1=CC=C(NC)N=C1

Additional information on 2-(6-Methylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester

Introduction to 2-(6-Methylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1352516-55-2)

2-(6-Methylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1352516-55-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of 2-(6-Methylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester is composed of a pyrrolidine ring, a tert-butyl ester group, and a substituted pyridine moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The pyrrolidine ring is known for its flexibility and ability to form hydrogen bonds, which can enhance the compound's binding affinity to target proteins. The tert-butyl ester group provides stability and can be selectively cleaved under specific conditions, making it useful in prodrug strategies. The substituted pyridine moiety, with its methylamino group, contributes to the compound's basicity and can influence its pharmacological profile.

In terms of synthesis, 2-(6-Methylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester can be prepared through a multi-step process involving the reaction of 6-methylaminopyridine with an appropriate pyrrolidine derivative followed by protection with tert-butyl ester. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions. For instance, the use of transition metal catalysts and mild reaction conditions has enabled the synthesis of this compound with high yields and purity.

The biological activity of 2-(6-Methylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester has been extensively studied in various biological assays. One notable application is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. Research has shown that this compound can selectively bind to specific GPCRs, modulating their activity and potentially leading to therapeutic benefits in conditions such as neurological disorders and cardiovascular diseases.

In addition to its role as a GPCR modulator, 2-(6-Methylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases. The mechanism of action involves the modulation of signaling pathways involved in inflammation, such as NF-kB and MAPK pathways.

Clinical trials involving derivatives of 2-(6-Methylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results have shown promising outcomes, with several compounds demonstrating favorable pharmacokinetic profiles and minimal side effects. These findings underscore the potential of this class of compounds as novel therapeutic agents for a range of diseases.

Beyond its therapeutic applications, 2-(6-Methylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester has also found use in chemical biology research as a tool compound for probing protein-protein interactions and signaling pathways. Its ability to selectively modulate specific targets makes it valuable for understanding complex biological processes at the molecular level.

In conclusion, 2-(6-Methylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1352516-55-2) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.